Cas no 199384-86-6 (3-Pyridinamine, 6,6'-(1,2,4,5-tetrazine-3,6-diyl)bis-)
199384-86-6 structure
Product Name:3-Pyridinamine, 6,6'-(1,2,4,5-tetrazine-3,6-diyl)bis-
CAS No:199384-86-6
MF:C12H10N8
MW:266.261399745941
CID:1393195
PubChem ID:15822999
Update Time:2025-04-20
3-Pyridinamine, 6,6'-(1,2,4,5-tetrazine-3,6-diyl)bis- Chemical and Physical Properties
Names and Identifiers
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- 3-Pyridinamine, 6,6'-(1,2,4,5-tetrazine-3,6-diyl)bis-
- 6-[6-(5-aminopyridin-2-yl)-1,2,4,5-tetrazin-3-yl]pyridin-3-amine
- SCHEMBL11913642
- 6,6'-(1,2,4,5-Tetrazine-3,6-diyl)bis(pyridin-3-amine)
- DTXSID20578635
- 6,6'-(1,2,4,5-Tetrazine-3,6-diyl)di(pyridin-3-amine)
- 199384-86-6
-
- Inchi: 1S/C12H10N8/c13-7-1-3-9(15-5-7)11-17-19-12(20-18-11)10-4-2-8(14)6-16-10/h1-6H,13-14H2
- InChI Key: KHDCTHSMRPOYLZ-UHFFFAOYSA-N
- SMILES: N1C=C(C=CC=1C1=NN=C(C2C=CC(=CN=2)N)N=N1)N
Computed Properties
- Exact Mass: 266.1031
- Monoisotopic Mass: 266.10284235g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 8
- Heavy Atom Count: 20
- Rotatable Bond Count: 2
- Complexity: 276
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: -1.5
- Topological Polar Surface Area: 129Ų
Experimental Properties
- PSA: 129.38
3-Pyridinamine, 6,6'-(1,2,4,5-tetrazine-3,6-diyl)bis- Related Literature
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1. Fatty acid eutectic mixtures and derivatives from non-edible animal fat as phase change materials†Pau Gallart-Sirvent,Marc Martín,Gemma Villorbina,Mercè Balcells,Aran Solé,Luisa F. Cabeza,Ramon Canela-Garayoa RSC Adv., 2017,7, 24133-24139
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Albertus D. Handoko,Khoong Hong Khoo,Teck Leong Tan,Hongmei Jin,Zhi Wei Seh J. Mater. Chem. A, 2018,6, 21885-21890
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Guang Xu,Wei Zhang,Ying Zhang,Xiaoxia Zhao,Ping Wen,Di Ma RSC Adv., 2018,8, 19353-19361
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Christopher J. Harrison,Kyle J. Berean,Enrico Della Gaspera,Jian Zhen Ou,Richard B. Kaner,Kourosh Kalantar-zadeh,Torben Daeneke Nanoscale, 2016,8, 16276-16283
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